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Compound of Interest

Compound Name: Perzebertinib

Cat. No.: B15570206

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides a comprehensive guide to the proper disposal
procedures for Perzebertinib, a compound used in laboratory research. While Perzebertinib is
not classified as a hazardous substance, adherence to standard laboratory chemical waste
procedures is essential to ensure a safe working environment and compliance with regulations.

[1]

Pre-Disposal and Handling Precautions

Before beginning any disposal process, it is crucial to handle Perzebertinib with care. Although
not classified as hazardous, general safety precautions for laboratory chemicals should be
strictly followed.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling
Perzebertinib. This includes:

o Safety goggles with side-shields[1]
e Protective gloves[1]

e Impervious clothing, such as a lab coat[1]
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e Asuitable respirator, especially when handling the powder form to avoid dust and aerosol
formation[1]

Engineering Controls:

» Work in a well-ventilated area.

o Use a chemical fume hood for procedures that may generate dust or aerosols.
o Ensure that a safety shower and eyewash station are readily accessible.

Spill Management

In the event of a spill, prompt and appropriate action is necessary to prevent exposure and
contamination.

Spill Cleanup Procedures:
o Evacuate non-essential personnel from the immediate area.

» Wearing full PPE, absorb any liquid solutions with an inert, finely-powdered liquid-binding
material such as diatomite or universal binders.

o For powdered spills, carefully sweep up the material, avoiding dust generation.
» Decontaminate the spill surface and any affected equipment by scrubbing with alcohol.

¢ Collect all contaminated materials, including the absorbent material and cleaning supplies,
and place them in a sealed, properly labeled container for disposal.

Disposal Procedures for Unused Perzebertinib

Unused Perzebertinib, whether in solid or solution form, must be disposed of as chemical
waste in accordance with local, state, and federal regulations.

Step-by-Step Disposal Guide:
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Containerization: Place the Perzebertinib waste into a designated, leak-proof, and sealable

chemical waste container. The container must be compatible with the chemical.

» Labeling: Clearly label the waste container as "Hazardous Waste" or "Chemical Waste" as
per your institution's guidelines. The label should include the chemical name
("Perzebertinib"), concentration (if in solution), and the date of accumulation.

e Segregation: Store the Perzebertinib waste container separately from incompatible
chemicals to prevent accidental reactions.

o Storage: Store the sealed and labeled waste container in a designated, well-ventilated, and
secure waste accumulation area away from general laboratory traffic.

o Waste Pickup: Arrange for the disposal of the chemical waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor. Do not dispose of Perzebertinib down the drain or in the regular trash.

Disposal of Contaminated Materials

Any materials that have come into contact with Perzebertinib, such as pipette tips, gloves, and
empty containers, should be treated as contaminated waste.

» Solid Waste: Place all contaminated solid waste (e.g., gloves, absorbent pads, empty vials)
into the same designated chemical waste container as the unused Perzebertinib.

» Empty Containers: "Empty" containers that once held Perzebertinib should be triple-rinsed
with a suitable solvent (e.g., alcohol). The rinsate should be collected and disposed of as
chemical waste. After triple-rinsing, deface the original label and dispose of the container
according to your institution's guidelines for empty chemical containers.

Quantitative Data Summary

While specific quantitative data for Perzebertinib disposal is not available, the following table
summarizes key handling and storage parameters from the Safety Data Sheet.
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Parameter

Specification

Storage Temperature

Powder

-20°C for 3 years, 4°C for 2 years

In solvent

-80°C for 6 months, -20°C for 1 month

Personal Protective

Eye Protection

Safety goggles with side-shields

Hand Protection

Protective gloves

Skin and Body Protection

Impervious clothing

Respiratory Protection

Suitable respirator

Spill Cleanup

Absorbent Material

Diatomite, universal binders

Decontamination Solution

Alcohol

Perzebertinib Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Perzebertinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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